2-(methylsulfanyl)-N-{[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}pyridine-3-carboxamide
Description
The compound 2-(methylsulfanyl)-N-{[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}pyridine-3-carboxamide is a heterocyclic small molecule featuring a pyridine core linked to a 1,2,4-oxadiazole ring via a methylene bridge. Key structural elements include:
- Pyridine-3-carboxamide backbone: Provides hydrogen-bonding capacity through the amide group, critical for target engagement in biological systems.
- Methylsulfanyl substituent at position 2: Enhances lipophilicity and may influence metabolic stability.
- Oxan-4-yl (tetrahydropyran) group on the oxadiazole ring: Improves aqueous solubility due to its polar ether oxygen and rigid cyclic structure.
This compound is hypothesized to exhibit kinase inhibitory or antimicrobial activity, given the prevalence of oxadiazole and pyridine motifs in drug discovery . Structural characterization of such molecules often relies on X-ray crystallography, with refinement tools like SHELXL (part of the SHELX suite) playing a pivotal role in confirming molecular geometry .
Properties
IUPAC Name |
2-methylsulfanyl-N-[[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl]pyridine-3-carboxamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N4O3S/c1-23-15-11(3-2-6-16-15)14(20)17-9-12-18-13(19-22-12)10-4-7-21-8-5-10/h2-3,6,10H,4-5,7-9H2,1H3,(H,17,20) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GMCMTQBQWLINPL-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=C(C=CC=N1)C(=O)NCC2=NC(=NO2)C3CCOCC3 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N4O3S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues and Key Differences
The compound is compared to three analogues, including one from the provided evidence:
Table 1: Structural and Physicochemical Comparison
Analysis of Key Trends
A. Impact of Heterocyclic Cores
- The pyridine-oxadiazole core in the target compound offers balanced polarity, enabling moderate solubility and target selectivity.
- Hypothetical Analog A (phenyl-substituted oxadiazole) exhibits higher logP (3.8), aligning with the hydrophobic nature of phenyl groups, which may limit bioavailability.
B. Role of Substituents
- The oxan-4-yl group in the target compound improves solubility compared to the chlorophenylsulfanyl group in ’s compound. The latter introduces steric bulk and electron-withdrawing effects, possibly favoring antimicrobial activity via protein binding .
- Trifluoromethyl groups () enhance metabolic stability but reduce solubility, whereas methylsulfanyl (target compound) provides moderate lipophilicity without extreme hydrophobicity.
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